Cas no 821784-81-0 (Benzamide, 3-[5-[(2-pyrrolidinylmethyl)amino]-3-pyridinyl]-)

Benzamide, 3-[5-[(2-pyrrolidinylmethyl)amino]-3-pyridinyl]- structure
821784-81-0 structure
Product Name:Benzamide, 3-[5-[(2-pyrrolidinylmethyl)amino]-3-pyridinyl]-
CAS No:821784-81-0
MF:C17H20N4O
MW:296.366903305054
CID:696814
PubChem ID:11623520
Update Time:2025-04-19

Benzamide, 3-[5-[(2-pyrrolidinylmethyl)amino]-3-pyridinyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, 3-[5-[(2-pyrrolidinylmethyl)amino]-3-pyridinyl]-
    • 3-[5-(pyrrolidin-2-ylmethylamino)pyridin-3-yl]benzamide
    • 3-(5-((Pyrrolidin-2-ylmethyl)amino)pyridin-3-yl)benzamide
    • DTXSID60469634
    • SCHEMBL4159891
    • 821784-81-0
    • Inchi: 1S/C17H20N4O/c18-17(22)13-4-1-3-12(7-13)14-8-16(10-19-9-14)21-11-15-5-2-6-20-15/h1,3-4,7-10,15,20-21H,2,5-6,11H2,(H2,18,22)
    • InChI Key: LMVDLAKTHWHLGE-UHFFFAOYSA-N
    • SMILES: O=C(C1=CC=CC(=C1)C1=CN=CC(=C1)NCC1CCCN1)N

Computed Properties

  • Exact Mass: 296.16371127g/mol
  • Monoisotopic Mass: 296.16371127g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 376
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 80Ų

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